Cas no 654-85-3 (4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester
• CAS No: 654-85-3
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 1699170
• PubChem ID: 357620
• Update Time: 2025-04-21

4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester
• E73735
• NSC617144
• DTXSID401205576
• NCI60_005123
• Ethyl 2-methyl-5-(trifluoromethyl)-4-oxazolecarboxylate
• NSC-617144
• ethyl 2-methyl-5-(trifluoromethyl)oxazole-4-carboxylate
• CHEMBL2006554
• SCHEMBL24424625
• 654-85-3

• Inchi： 1S/C8H8F3NO3/c1-3-14-7(13)5-6(8(9,10)11)15-4(2)12-5/h3H2,1-2H3
• InChI Key： LZPNPKUTEBIRPQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)N=C(C)O1)(F)F

Computed Properties

• Exact Mass: 223.04564
• Monoisotopic Mass: 223.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33